Cas no 1261977-82-5 (5-(4-Cyanophenyl)-2-fluorobenzoic acid)

• Product Name: 5-(4-Cyanophenyl)-2-fluorobenzoic acid
• CAS No: 1261977-82-5
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD18319153
• CID: 1037919
• PubChem ID: 53225083
• Update Time: 2025-09-24

5-(4-Cyanophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Cyano-4-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 5-(4-cyanophenyl)-2-fluorobenzoic acid
• 4'-Cyano-4-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• BS-20370
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-cyano-4-fluoro-
• AKOS015888569
• MFCD18319153
• 4'-Cyano-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30688815
• 1261977-82-5
• 5-(4-Cyanophenyl)-2-fluorobenzoic acid

• MDL： MFCD18319153
• Inchi： 1S/C14H8FNO2/c15-13-6-5-11(7-12(13)14(17)18)10-3-1-9(8-16)2-4-10/h1-7H,(H,17,18)
• InChI Key： HCQQUNUBYJYRTL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 241.05400
• Monoisotopic Mass: 241.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 451.4±40.0 °C at 760 mmHg
• Flash Point: 226.8±27.3 °C
• PSA: 61.09000
• LogP: 3.06258
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(4-Cyanophenyl)-2-fluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)